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Get Quote

Chemical Properties and Environmental Fate

For research and development purposes, key quantitative data on Ammonium Nonanoate is summarized in

the following tables.

Table 1: Basic Chemical and Physical Properties [1] [2]

Property Value / Description

IUPAC Name Ammonium nonanoate

Other Names Ammonium pelargonate

CAS RN 63718-65-0

Chemical Formula C₉H₂₁NO₂

Molecular Mass 175.27 g·mol⁻¹

Physical State Colorless to pale yellow liquid

Odor Slight fatty acid odor
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Property Value / Description

Active Substance Purity ~40% (typical commercial formulation)

Solubility in Water Miscible

Table 2: Environmental Fate and Ecotoxicological Profile [1]

Parameter Value Note / Implication

Soil DT₅₀ (typical) 1.0 day Classified as non-persistent; rapid degradation
minimizes long-term soil residue.

Avian Acute LD₅₀ > 2150 mg kg⁻¹
(Northern bobwhite)

Low toxicity to birds.

Mammalian Acute
Oral LD₅₀

> 2000 mg kg⁻¹ (Rat) Low acute toxicity.

Mode of Action Non-systemic, contact
herbicide

Disrupts cell membranes, leading to rapid
desiccation.

Application Notes & Experimental Protocols

Recommended Application Rates and Methodology

Ammonium nonanoate is a non-selective, contact herbicide, meaning it affects all plant tissues it contacts

and does not translocate to the root system [3] [1]. Effective application requires complete coverage of the

target moss or algae.

Application Rate: A common effective concentration for general weed (and by extension, moss and

algae) control is a 6% by weight solution of the commercial product, which typically results in a
final spray solution with about 2.4% ammonium nonanoate [3].

Sprayer Type: Applications can be made using hand-held, backpack, hose-end, or boom sprayers.
The choice depends on the scale and precision required for the non-food area [3].
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Critical Factor - Coverage: The herbicide must uniformly wet the leaves of the target plants.

Incomplete coverage will lead to reduced efficacy and necessitate re-application [3].
Environmental Optimization: The reaction speed is temperature-dependent, working fastest on hot,
sunny days [4].

Experimental Workflow for Efficacy Testing

The following diagram outlines a standardized protocol for testing the efficacy of ammonium nonanoate on

moss or algae in a controlled setting.
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Start Experiment

Prepare Test Organisms
- Collect/identify moss/algae species

- Standardize biomass

Formulate Herbicide
- Prepare 6% v/v solution from 40% stock

- Use water as control

Apply Treatment
- Spray to runoff with control
- Ensure uniform coverage

Incubate Samples
- Maintain at 30°C

- Provide 67 μmol m⁻² s⁻¹ light
- 16:8 light-dark cycle

Assess Efficacy
- Visual scoring (0-100% damage)

- Measure chlorophyll content
- Record biomass change

Statistical Analysis
- One-way ANOVA

- Duncan's post-hoc test (p<0.05)

Report Results
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Click to download full resolution via product page

Mechanism of Action Workflow

Ammonium nonanoate's herbicidal action is a rapid, contact-based process. The following diagram details

its mechanism at the cellular level.

Application to Foliage

Penetration of Plant Cuticle

Disruption of Cell Membranes

Leakage of Cellular Contents

Rapid Cell Desiccation & Death

Visible Symptom Development
(Wilting, browning within hours)

Click to download full resolution via product page

Research and Development Considerations
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Organic Certification: Ammonium nonanoate is often OMRI-listed, meaning it is approved for use

in organic agriculture under standards like the USDA National Organic Program [3]. This is a
significant advantage for developing eco-friendly products.

Handling and Safety: While it has a favorable toxicological profile compared to synthetic herbicides,
it can still be an irritant to skin and eyes. Personal protective equipment (PPE) should be used during

handling and application [3].
Limitation and Integration: As a contact herbicide, it does not affect roots or provide residual

control. For persistent perennial weeds, repeat applications or integration with mechanical control
methods are necessary for optimal long-term management [3] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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